Cas no 67363-72-8 (2-(2-bromoethenyl)-5-nitrofuran)

• Product Name: 2-(2-bromoethenyl)-5-nitrofuran
• CAS No: 67363-72-8
• MF: C₆H₄BrNO₃
• MW: 218.004860877991
• CID: 965895
• PubChem ID: 94622
• Update Time: 2025-10-31

2-(2-bromoethenyl)-5-nitrofuran Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethenyl)-5-nitrofuran
• NSC 291062
• AKOS033798803
• 67363-72-8

• Inchi： 1S/C6H4BrNO3/c7-4-3-5-1-2-6(11-5)8(9)10/h1-4H
• InChI Key： DWHDJUJHFAUWFM-UHFFFAOYSA-N
• SMILES： BrC=CC1=CC=C([N+](=O)[O-])O1

Computed Properties

• Exact Mass: 216.93746g/mol
• Monoisotopic Mass: 216.93746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 279.3±30.0 °C at 760 mmHg
• Flash Point: 122.7±24.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(2-bromoethenyl)-5-nitrofuran Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-bromoethenyl)-5-nitrofuran

Professional Introduction to Compound with CAS No 67363-72-8 and Product Name 2-(2-bromoethenyl)-5-nitrofuran

2-(2-bromoethenyl)-5-nitrofuran, identified by its CAS number 67363-72-8, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of both a bromoethenyl group and a nitrofuran moiety makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The bromoethenyl substituent in the molecular structure of 2-(2-bromoethenyl)-5-nitrofuran plays a crucial role in its reactivity. The bromine atom is highly electrophilic, making the compound an excellent candidate for nucleophilic substitution reactions. This characteristic is particularly valuable in pharmaceutical synthesis, where such transformations are often employed to introduce new functional groups or modify existing ones. The nitrofuran part of the molecule contributes to its electronic properties, influencing its interactions with biological targets. Together, these features make 2-(2-bromoethenyl)-5-nitrofuran a promising building block for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of 2-(2-bromoethenyl)-5-nitrofuran in the design of small-molecule inhibitors. Studies have demonstrated its utility in targeting enzymes involved in inflammatory pathways, making it a potential candidate for developing anti-inflammatory drugs. The nitro group can be further functionalized through reduction or diazotization reactions, leading to diverse derivatives with tailored biological activities. Such modifications are essential for optimizing drug efficacy and minimizing side effects.

In addition to its pharmaceutical applications, 2-(2-bromoethenyl)-5-nitrofuran has shown promise in materials science. Its ability to undergo cross-coupling reactions with various organic substrates makes it a valuable precursor for synthesizing polymers and organic semiconductors. These materials are increasingly used in electronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The structural flexibility of 2-(2-bromoethenyl)-5-nitrofuran allows for the creation of novel polymers with enhanced mechanical and electronic properties.

The synthesis of 2-(2-bromoethenyl)-5-nitrofuran typically involves a multi-step process that begins with the bromination of ethylene oxide followed by nitration to introduce the nitro group at the 5-position. This synthetic route has been optimized to ensure high yields and purity, making it suitable for industrial-scale production. Advances in catalytic methods have further improved the efficiency of these reactions, reducing waste and energy consumption.

One of the most intriguing aspects of 2-(2-bromoethenyl)-5-nitrofuran is its potential role in developing bioactive molecules with antimicrobial properties. Research has indicated that derivatives of this compound exhibit activity against resistant bacterial strains, offering a new avenue for combating infections. The nitro group can be converted into other functional moieties, such as amides or sulfonamides, which are known to enhance antimicrobial efficacy. This adaptability makes 2-(2-bromoethenyl)-5-nitrofuran a versatile scaffold for drug design.

The safety profile of 67363-72-8 is another critical consideration in its application. While the compound itself is not classified as hazardous under standard conditions, proper handling procedures must be followed to prevent exposure to skin or eyes. Storage should be conducted in a cool, dry place away from direct sunlight to maintain stability. These precautions ensure that researchers and industrial personnel can work with 2-(2-bromoethenyl)-5-nitrofuran safely and effectively.

In conclusion, 2-(2-bromoethenyl)-5-nitrofuran (CAS No 67363-72-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an invaluable intermediate for drug development and material synthesis. As research continues to uncover new applications for this compound, its importance in advancing scientific innovation is likely to grow.